Cas no 39559-42-7 (10-hydroxyphenanthren-9-yl acetate)

• Product Name: 10-hydroxyphenanthren-9-yl acetate
• CAS No: 39559-42-7
• MF: C₁₆H₁₂O₃
• MW: 252.264684677124
• CID: 924683
• PubChem ID: 101353
• Update Time: 2025-04-19

10-hydroxyphenanthren-9-yl acetate Chemical and Physical Properties

Names and Identifiers

• 10-hydroxyphenanthren-9-yl acetate
• (10-hydroxyphenanthren-9-yl) acetate
• 10-Hydroxy-9-phenanthryl acetate
• 9,10-phenanthrenediol, monoacetate
• 9,10-Phenanthrenediol monoacetate
• NSC407893
• DTXSID60192672
• 9, monoacetate
• UNII-US5FT8N1TO
• NSC 407893
• 9,10-PHENANTHRENEDIOL, 9-ACETATE
• (10-hydroxy-9-phenanthryl) acetate
• BRN 1982468
• NSC-407893
• US5FT8N1TO
• 3-06-00-05691 (Beilstein Handbook Reference)
• 39559-42-7

• Inchi： 1S/C16H12O3/c1-10(17)19-16-14-9-5-3-7-12(14)11-6-2-4-8-13(11)15(16)18/h2-9,18H,1H3
• InChI Key： MKAILPKBUQHGKH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(=C2C=CC=CC2=C2C=CC=CC2=1)O

Computed Properties

• Exact Mass: 252.07866
• Monoisotopic Mass: 252.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53